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Compound of Interest

Compound Name: 2-Methoxy-4-nitrobenzoic acid

Cat. No.: B016876

An In-depth Technical Guide on the Physical Properties of 2-Methoxy-4-nitrobenzoic Acid

This technical guide provides a comprehensive overview of the physical properties of 2-
Methoxy-4-nitrobenzoic acid, designed for researchers, scientists, and professionals in the
field of drug development. The document outlines key quantitative data, experimental protocols
for their determination, and a logical workflow for the physical characterization of the
compound.

Physical and Chemical Properties

2-Methoxy-4-nitrobenzoic acid is a pale yellow to green solid compound.[1] A summary of its

key physical and chemical properties is presented in the table below for easy reference and
comparison.
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Property Value Reference(s)
Molecular Formula CsH7NOs [1]

Molecular Weight 197.14 g/mol [2]

Melting Point 144.5-150.5 °C [3]

146-148 °C (lit.) [2]

Boiling Point Not available

Sparingly soluble in water.

Expected to be soluble in polar

Solubility ] )
organic solvents like ethanol,
methanol, DMSO, and DMF.[4]
Not explicitly found, but for the
related compound 4-

pKa

nitrobenzoic acid, the pKa is
3.41 in water.[5]

Spectroscopic Data

Spectroscopic analysis is fundamental to confirming the structure of 2-Methoxy-4-
nitrobenzoic acid.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: The synthesis and characterization of 2-
Methoxy-4-nitrobenzoic acid by *H and 3C-NMR spectra have been reported.

« Infrared (IR) Spectroscopy: IR spectral data, obtained through techniques like Attenuated
Total Reflectance (ATR), are available in public databases such as PubChem.[1]

e Mass Spectrometry (MS): Mass spectrometry data provides crucial information regarding the
molecular weight and fragmentation pattern of the compound.

Experimental Protocols

This section details the methodologies for determining the key physical properties of 2-
Methoxy-4-nitrobenzoic acid.
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Melting Point Determination
Objective: To determine the temperature range over which the solid compound transitions to a
liquid.

Methodology:

e Sample Preparation: A small amount of the dry, finely powdered 2-Methoxy-4-nitrobenzoic
acid is loaded into a capillary tube, which is sealed at one end.

e Instrumentation: A calibrated digital melting point apparatus is utilized.

o Data Acquisition: The capillary tube is inserted into the heating block of the apparatus. The
temperature is increased at a controlled rate. The temperatures at which the substance first
begins to melt and when it becomes completely liquid are recorded to define the melting
point range.

Solubility Assessment

Objective: To determine the solubility of the compound in various solvents.
Methodology:

e Solvent Selection: A range of standard laboratory solvents should be used, including water,
ethanol, methanol, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF).

e Procedure: A small, accurately weighed amount of 2-Methoxy-4-nitrobenzoic acid is added
to a test tube containing a known volume of the selected solvent. The mixture is vortexed or
agitated thoroughly at a controlled temperature.

» Data Analysis: The solubility is determined by visual inspection. If the solid dissolves
completely, it is deemed soluble. If not, it is classified as partially soluble or insoluble. For
guantitative analysis, the saturated solution can be analyzed to determine the concentration
of the dissolved solute.

pKa Determination

Objective: To measure the acid dissociation constant (pKa) of the carboxylic acid group.
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Methodology:

 Instrumentation: A calibrated pH meter with a combination electrode, a magnetic stirrer, and
a burette are required.

o Sample Preparation: A solution of 2-Methoxy-4-nitrobenzoic acid of known concentration is
prepared in water or a suitable co-solvent if the aqueous solubility is low.

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M
NaOH). The pH of the solution is measured after each incremental addition of the base.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point of the titration.

Logical Workflow for Physical Characterization

The following diagram illustrates a systematic workflow for the comprehensive physical and
spectroscopic characterization of an organic compound such as 2-Methoxy-4-nitrobenzoic
acid.
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Caption: A logical workflow for the physical characterization of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b016876#physical-properties-of-2-methoxy-4-
nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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